Cas no 21698-41-9 (Pogostol)

• Product Name: Pogostol
• CAS No: 21698-41-9
• Molecular Formula: C₁₅H₂₆O
• Molecular Weight: 222.36634
• CID: 281985
• PubChem ID: 5320651

Pogostol Properties

Names and Identifiers

• 4-Azulenol,decahydro-1,4-dimethyl-7-(1-methylethenyl)-
• 4-azuleno<wbr>
• LogP
• Q67880058
• CHEBI:167356
• 1,4-dimethyl-7-(prop-1-en-2-yl)-decahydroazulen-4-ol
• 1,4-dimethyl-7-prop-1-en-2-yl-2,3,3a,5,6,7,8,8a-octahydro-1H-azulen-4-ol
• 1, 4-dimethyl-7-prop-1-en-2-yl-2, 3, 3a, 5, 6, 7, 8, 8a-octahydro-1H-azulen-4-ol
• VYOZKWKETGHHDW-UHFFFAOYSA-N
• 21698-41-9
• trans-Guai-11-en-10-ol
• Pogostole
• Decahydro-1,4-dimethyl-7-(1-methylvinyl)azulen-4-ol
• 1,4-Dimethyl-7-(prop-1-en-2-yl)decahydroazulen-4-ol
• Pogostol

• InChIKey： VYOZKWKETGHHDW-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H26O/c1-10(2)12-7-8-15(4,16)14-6-5-11(3)13(14)9-12/h11-14,16H,1,5-9H2,2-4H3
• SMILES： CC1C2C(C(C)(O)CCC(C(C)=C)C2)CC1

Computed Properties

• Exact Mass: 222.19848
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 222.198
• Heavy Atom Count: 16
• Complexity: 283
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23
• Refractive Index: 1.483
• Boiling Point: 304.4°C at 760 mmHg
• Flash Point: 128.6°C
• Density: 0.929

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes